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Compound Name: (E)-5-Tetradecene

Cat. No.: B196200

For Researchers, Scientists, and Drug Development Professionals

Abstract

(E)-5-Tetradecene is a long-chain alkene that has been identified as a component in various
natural sources, including the essential oil of Piper longum (long pepper).[1] While research
directly focusing on the biological activities of (E)-5-Tetradecene is limited, its structural
analogs and related long-chain alkenes have demonstrated potential as antimicrobial and
cytotoxic agents, as well as components of insect pheromones. This technical guide provides a
comprehensive overview of the physicochemical properties, synthesis, and analytical
characterization of (E)-5-Tetradecene. It also explores the potential biological significance by
examining the activities of structurally similar compounds and outlines detailed experimental
protocols for its synthesis and analysis. This document aims to serve as a foundational
resource for researchers investigating the potential applications of (E)-5-Tetradecene in drug
development and other scientific fields.

Physicochemical and Analytical Data

A summary of the key physicochemical and analytical data for (E)-5-Tetradecene is presented
below.

Table 1: Physicochemical Properties of (E)-5-Tetradecene
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Property Value Source
CAS Number 41446-66-6 [2]
Molecular Formula CisH2s [2]
Molecular Weight 196.37 g/mol [3]
IUPAC Name (E)-tetradec-5-ene [3]
trans-5-Tetradecene, (5E)-5-
Synonyms [4]
Tetradecene
Appearance Colorless liquid (estimated) [1]
Boiling Point ~250 °C (estimated) [1]
) ~0.8 g/cm3 at 20 °C
Density ) [1]
(estimated)
N Insoluble in water; soluble in
Solubility _ [1]
organic solvents
XLogP3 6.9 [3]

Table 2: Analytical Data for (E)-5-Tetradecene
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Analytical Method Data Source

Electron lonization (EI) mass
Mass Spectrometry ) [2]
spectrum available from NIST.

Kovats Retention Index, non-
Gas Chromatography polar column, isothermal data [5]

available from NIST.

Spectral data for similar
structures (e.g., trans-5-

1H NMR decene) are available and can [6]
be used for comparative

analysis.

Spectral data for similar
structures (e.g., (5Z,7E)-5,7-

13C NMR hexadecadiene) are available [7]
and can be used for

comparative analysis.

Synthesis and Experimental Protocols

While specific, detailed protocols for the synthesis of (E)-5-Tetradecene are not extensively
published, general methods for the stereoselective synthesis of trans-alkenes are well-
established. The Wittig reaction is a prominent method for this purpose.

General Experimental Protocol for the Synthesis of
(E)-5-Tetradecene via the Wittig Reaction

The Wittig reaction involves the reaction of a phosphorus ylide with an aldehyde or ketone to
form an alkene.[8][9] For the synthesis of (E)-5-Tetradecene, a stabilized ylide would be
reacted with an appropriate aldehyde to favor the formation of the E-isomer.

Materials:

o Triphenylphosphine
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An appropriate n-alkyl bromide (e.g., 1-bromononane)

A suitable aldehyde (e.g., pentanal)

A strong base (e.g., n-butyllithium)

Anhydrous solvent (e.g., tetrahydrofuran - THF)

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Preparation of the Phosphonium Salt: In a round-bottom flask under an inert atmosphere
(e.g., nitrogen or argon), dissolve triphenylphosphine in an appropriate anhydrous solvent.
Add the n-alkyl bromide dropwise with stirring. The reaction mixture is typically stirred at
room temperature or gently heated to facilitate the formation of the phosphonium salt. The
salt often precipitates from the solution and can be collected by filtration, washed with a non-
polar solvent, and dried.[10]

Formation of the Ylide: The dried phosphonium salt is suspended in anhydrous THF under
an inert atmosphere. The suspension is cooled in an ice bath, and a strong base (e.g., n-
butyllithium in hexanes) is added dropwise. The formation of the ylide is indicated by a color
change. The reaction is typically stirred for a period at low temperature.[11]

Wittig Reaction: The aldehyde (e.g., pentanal) is dissolved in anhydrous THF and added
dropwise to the ylide solution at low temperature. The reaction mixture is allowed to warm to
room temperature and stirred for several hours.[11]

Work-up and Purification: The reaction is quenched by the addition of water or a saturated
agueous solution of ammonium chloride. The organic layer is separated, and the aqueous
layer is extracted with an organic solvent (e.qg., diethyl ether or hexanes). The combined
organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent
is removed under reduced pressure. The crude product is then purified by column
chromatography on silica gel to yield pure (E)-5-Tetradecene.[8]

General Protocol for GC-MS Analysis
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Gas chromatography-mass spectrometry (GC-MS) is a key analytical technique for the
identification and purity assessment of volatile compounds like (E)-5-Tetradecene.

Instrumentation:

e Gas chromatograph coupled to a mass spectrometer with an electron ionization (EIl) source.
o Capillary column suitable for hydrocarbon analysis (e.g., SE-30, OV-101).[5]

Procedure:

o Sample Preparation: Prepare a dilute solution of the synthesized (E)-5-Tetradecene in a
volatile organic solvent (e.g., hexane or dichloromethane).

e GC Separation: Inject a small volume of the sample into the GC. The oven temperature
program should be optimized to achieve good separation of the components. A typical
program might start at a low temperature, hold for a few minutes, and then ramp up to a
higher temperature.[12]

o MS Detection: As the components elute from the GC column, they are introduced into the
mass spectrometer. The molecules are ionized by electron impact, and the resulting
fragments are separated by their mass-to-charge ratio.

o Data Analysis: The retention time of the peak corresponding to (E)-5-Tetradecene can be
compared to that of an authentic standard. The mass spectrum of the peak can be compared
to a reference library, such as the NIST Mass Spectral Library, for confirmation of its identity.

[2]

Biological Activity and Potential Applications

Direct experimental data on the biological activity of (E)-5-Tetradecene is scarce in the current
scientific literature. However, studies on structurally related long-chain alkenes and alkanes
provide insights into its potential biological roles.

Antimicrobial and Antifungal Activity

While (E)-5-Tetradecene itself has not been extensively tested, its isomer, 1-tetradecene, has
been identified as a component of plant extracts with antimicrobial and antioxidant properties.
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[1] The saturated analog, tetradecane, has been shown to possess broad antibacterial and
antifungal properties.[13] These findings suggest that (E)-5-Tetradecene could be a candidate
for antimicrobial screening.

General Protocol for Antimicrobial Susceptibility Testing (Broth Microdilution):

Preparation of Inoculum: A standardized suspension of the test microorganism (e.g.,
Staphylococcus aureus, Escherichia coli, Candida albicans) is prepared in a suitable broth
medium.

Serial Dilution: (E)-5-Tetradecene is serially diluted in a 96-well microtiter plate containing
the broth medium to obtain a range of concentrations.

Inoculation: Each well is inoculated with the standardized microbial suspension.
Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24-48 hours).

Determination of Minimum Inhibitory Concentration (MIC): The MIC is determined as the
lowest concentration of the compound that visibly inhibits the growth of the microorganism.

Cytotoxicity
The cytotoxicity of long-chain alkenes is an area of interest in drug development. Studies on
other long-chain unsaturated hydrocarbons suggest that their cytotoxic effects can be

influenced by chain length and the degree of unsaturation.[14] The potential for (E)-5-
Tetradecene to exhibit cytotoxic activity against cancer cell lines warrants investigation.

General Protocol for MTT Cytotoxicity Assay:

Cell Seeding: Human cancer cell lines (e.g., MCF-7, HelLa) are seeded into 96-well plates
and allowed to adhere overnight.

Compound Treatment: The cells are treated with various concentrations of (E)-5-
Tetradecene for a specified duration (e.g., 24, 48, or 72 hours).

MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is
added to each well, and the plate is incubated to allow for the formation of formazan crystals
by viable cells.
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» Solubilization and Absorbance Measurement: The formazan crystals are solubilized, and the
absorbance is measured using a microplate reader.

» Data Analysis: The percentage of cell viability is calculated relative to untreated control cells,
and the ICso (the concentration that inhibits 50% of cell growth) is determined.

Role as a Semiochemical

(E)-5-Tetradecene has been identified as a minor component in the sex pheromone blends of
some insect species.[1] Pheromones are chemical signals that mediate interactions between
individuals of the same species and have applications in pest management.[15] The role of
(E)-5-Tetradecene in the chemical ecology of these insects is an area for further research.

Signaling Pathways and Mechanisms of Action
(Hypothetical)

There is currently no direct evidence for any specific signaling pathways modulated by (E)-5-
Tetradecene. The mechanisms of action for the biological activities of related long-chain
hydrocarbons are not fully elucidated but are thought to involve disruption of cell membrane
integrity or interaction with intracellular hydrophobic targets.

Visualizations

As there are no established signaling pathways for (E)-5-Tetradecene, the following diagrams
illustrate a generalized synthetic workflow and a conceptual diagram of its potential biological
activities based on related compounds.

Generalized Wittig Synthesis of (E)-5-Tetradecene
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Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of (E)-5-Tetradecene via the Wittig reaction.

Potential Biological Activities of (E)-5-Tetradecene
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Caption: Conceptual diagram of the potential biological activities of (E)-5-Tetradecene.

Conclusion and Future Directions

(E)-5-Tetradecene is a readily characterizable long-chain alkene with established methods for
its synthesis and analysis. While its presence in natural sources is known, its biological
activities remain largely unexplored. The antimicrobial and cytotoxic potential suggested by
related compounds indicates that (E)-5-Tetradecene is a promising candidate for further
investigation in drug discovery and development. Future research should focus on the
systematic evaluation of its biological effects using in vitro and in vivo models to elucidate its
mechanisms of action and potential therapeutic applications. The exploration of its role as a
semiochemical could also lead to novel applications in agriculture and pest management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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